Cas no 1214389-60-2 (1,1'-Biphenyl, 2-iodo-5-methyl-)

• Product Name: 1,1'-Biphenyl, 2-iodo-5-methyl-
• CAS No: 1214389-60-2
• MF: C₁₃H₁₁I
• MW: 294.130915880203
• CID: 2888980
• Update Time: 2025-10-22

1,1'-Biphenyl, 2-iodo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-iodo-5-methyl-

• Inchi： 1S/C13H11I/c1-10-7-8-13(14)12(9-10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： AUYSXQQNEPJDOE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(C)=CC=C1I

Additional information on 1,1'-Biphenyl, 2-iodo-5-methyl-

1,1'-Biphenyl, 2-Iodo-5-Methyl: A Comprehensive Overview

1,1'-Biphenyl, 2-iodo-5-methyl, also known by its CAS number 1214389-60-2, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its biphenyl structure, which consists of two benzene rings connected by a single bond. The presence of an iodine atom at the 2-position and a methyl group at the 5-position introduces unique electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of 1,1'-biphenyl, 2-iodo-5-methyl typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has significantly streamlined its production process. This has not only improved yield but also reduced the environmental footprint associated with its manufacturing.

In terms of applications, 1,1'-biphenyl, 2-iodo-5-methyl is widely used as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Its ability to undergo various transformations makes it a valuable precursor for constructing complex molecular frameworks. For example, it can be employed in Suzuki-Miyaura couplings to form biaryl structures with diverse functionalities. Additionally, this compound has found utility in the development of advanced materials such as organic semiconductors and optoelectronic devices.

Recent studies have highlighted the potential of 1,1'-biphenyl, 2-iodo-5-methyl in the field of medicinal chemistry. Researchers have demonstrated that derivatives of this compound exhibit promising biological activities, including antitumor and anti-inflammatory properties. These findings underscore its importance as a lead compound for drug discovery efforts.

The electronic properties of 1,1'-biphenyl, 2-iodo-5-methyl are influenced by both the iodine atom and the methyl group. The iodine atom introduces electron-withdrawing effects, while the methyl group provides electron-donating characteristics. This interplay between electron-withdrawing and donating groups creates a unique electronic environment that can be exploited in various chemical transformations.

In conclusion, 1,1'-biphenyl, 2-iodo-5-methyl, with its CAS number 1214389-60-2, is a multifaceted compound with significant implications across multiple disciplines. Its role as an intermediate in organic synthesis and its potential in drug discovery make it an essential component in modern chemical research.